Cas no 886495-10-9 (N-[5-(2-amino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]propanamide)
N-[5-(2-amino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]propanamide Chemical and Physical Properties
Names and Identifiers
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- N-[5-(2-amino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]propanamide
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- Inchi: 1S/C10H12N4OS2/c1-3-7(15)14-10-12-5(2)8(17-10)6-4-16-9(11)13-6/h4H,3H2,1-2H3,(H2,11,13)(H,12,14,15)
- InChI Key: WPGYLJRXTXGITI-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C)=C(C2=CSC(N)=N2)S1)(=O)CC
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
N-[5-(2-amino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM527644-1g |
N-(2-Amino-4'-methyl-[4,5'-bithiazol]-2'-yl)propionamide |
886495-10-9 | 97% | 1g |
$611 | 2023-03-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD598257-1g |
N-(2-Amino-4'-methyl-[4,5'-bithiazol]-2'-yl)propionamide |
886495-10-9 | 97% | 1g |
¥4277.0 | 2024-04-17 | |
| Ambeed | A667662-1g |
N-(2-Amino-4'-methyl-[4,5'-bithiazol]-2'-yl)propionamide |
886495-10-9 | 97% | 1g |
$623.0 | 2025-04-15 | |
| Crysdot LLC | CD11031382-1g |
N-(2-Amino-4'-methyl-[4,5'-bithiazol]-2'-yl)propionamide |
886495-10-9 | 97% | 1g |
$617 | 2024-07-18 |
N-[5-(2-amino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]propanamide Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on N-[5-(2-amino-1,3-thiazol-4-yl)-4-methyl-1,3-thiazol-2-yl]propanamide
N-[5-(2-Amino-1,3-Thiazol-4-Yl)-4-Methyl-1,3-Thiazol-2-Yl]Propanamide: A Comprehensive Overview
N-[5-(2-Amino-1,3-Thiazol-4-Yl)-4-Methyl-1,3-Thiazol-2-Yl]Propanamide, also known by its CAS number 886495-10-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The compound's structure features a thiazole ring system with substituents that confer unique chemical and biological properties.
The synthesis of N-[5-(2-Amino-1,3-Thiazol-4-Yl)-4-Methyl-1,3-Thiazol-2-Yl]Propanamide involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored alternative routes to optimize the synthesis process, reducing costs and minimizing environmental impact.
One of the most notable aspects of this compound is its pharmacological profile. Studies have demonstrated that N-[5-(2-Amino-1,3-Thiazol-4-Yl)-4-Methyl-1,3-Thiazol-2-Yl]Propanamide exhibits potent anti-inflammatory and antioxidant activities. These properties make it a promising candidate for the development of therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related disorders. Furthermore, preclinical studies have shown that the compound demonstrates selective cytotoxicity against cancer cells, suggesting its potential as an anticancer agent.
The structural features of N-[5-(2-Amino-1,3-Thiazol-4-Yl)-4-Methyl-1,3-Thiazol-2-Yl]Propanamide play a crucial role in its biological activities. The presence of the thiazole ring system provides a rigid framework that facilitates molecular interactions with target proteins. Additionally, the amino and methyl substituents enhance the compound's solubility and bioavailability, which are critical factors for drug delivery.
Recent research has focused on understanding the molecular mechanisms underlying the biological activities of this compound. For instance, studies have revealed that N-[5-(2-Amino-1,3-Thiazol-4-Yl)-4-Methyl-1,3-Thiazol-2-Yl]Propanamide interacts with key signaling pathways involved in inflammation and apoptosis. These findings provide valuable insights into its therapeutic potential and guide further optimization efforts.
In terms of applications, N-[5-(2-Amino-1,3-Thiazol-4-Yl)-4-Methyl-1,3-Thiazol-2-Yl]Propanamide has shown promise in various fields beyond pharmacology. For example, its antioxidant properties make it a potential candidate for use in food additives and cosmetic products. Additionally, its ability to inhibit microbial growth suggests applications in antimicrobial coatings and preservatives.
The development of novel derivatives based on N-[5-(2-Amino
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